Cas no 920184-23-2 (1-{4-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}propan-1-one)

• Product Name: 1-{4-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}propan-1-one
• CAS No: 920184-23-2
• MF: C₁₈H₂₁N₇O₂
• MW: 367.405042409897
• CID: 5505395
• PubChem ID: 41244671
• Update Time: 2025-10-31

1-{4-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}propan-1-one
• F2865-0932
• 1-(4-(3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)propan-1-one
• VU0503052-1
• 1-[4-[3-(3-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]propan-1-one
• AKOS024473087
• 920184-23-2
• 1-{4-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}propan-1-one

• Inchi： 1S/C18H21N7O2/c1-3-15(26)23-7-9-24(10-8-23)17-16-18(20-12-19-17)25(22-21-16)13-5-4-6-14(11-13)27-2/h4-6,11-12H,3,7-10H2,1-2H3
• InChI Key： AGDBCFJWMZNURQ-UHFFFAOYSA-N
• SMILES： O=C(CC)N1CCN(C2C3=C(N=CN=2)N(C2C=CC=C(C=2)OC)N=N3)CC1

Computed Properties

• Exact Mass: 367.17567294g/mol
• Monoisotopic Mass: 367.17567294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 89.3Ų

Additional information on 1-{4-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}propan-1-one

Comprehensive Overview of 1-{4-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}propan-1-one (CAS No. 920184-23-2)

The compound 1-{4-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}propan-1-one (CAS No. 920184-23-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique triazolopyrimidine core and piperazine linkage, represents a promising scaffold for drug discovery. Its structural complexity and functional versatility make it a subject of intense study in the context of kinase inhibition, signal transduction modulation, and targeted therapy development.

Recent advancements in precision medicine and computational drug design have highlighted the potential of CAS No. 920184-23-2 as a key intermediate or active pharmaceutical ingredient (API). Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic applications. The incorporation of a methoxyphenyl moiety further enhances its binding affinity to specific biological targets, making it a candidate for treating conditions related to cellular proliferation and inflammatory pathways.

From a synthetic chemistry perspective, the preparation of 1-{4-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}propan-1-one involves multi-step organic transformations, including cyclization reactions and amide coupling. Its CAS registry number (920184-23-2) serves as a critical identifier for regulatory and commercial purposes, ensuring traceability in global chemical databases. The compound’s molecular weight and logP value are frequently searched parameters, reflecting the growing demand for ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling in early-stage drug development.

In the era of AI-driven drug discovery, 920184-23-2 has emerged as a case study for virtual screening and molecular docking simulations. Its heterocyclic architecture aligns with the Lipinski’s Rule of Five, a benchmark for drug-likeness, which explains its popularity in high-throughput screening (HTS) campaigns. Additionally, the compound’s potential role in epigenetic regulation and protein-protein interaction inhibition has sparked discussions in academic forums and patent literature.

The commercial relevance of CAS No. 920184-23-2 is underscored by its inclusion in proprietary libraries of pharmaceutical intermediates and biochemical tools. Suppliers often highlight its purity grade (e.g., ≥98% by HPLC) and storage conditions, addressing common queries from procurement specialists. Furthermore, its compatibility with green chemistry principles—such as solvent optimization and catalytic efficiency—makes it a topic of interest in sustainable synthesis initiatives.

Looking ahead, the scientific community anticipates expanded applications for 1-{4-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}propan-1-one, particularly in personalized oncology and neurodegenerative disease research. Collaborative efforts between academia and industry aim to elucidate its mechanism of action (MoA) and explore synergies with existing small-molecule therapeutics. As open-access chemical databases proliferate, the accessibility of data on 920184-23-2 will likely accelerate innovation in this niche.

In summary, CAS No. 920184-23-2 exemplifies the convergence of medicinal chemistry, bioinformatics, and translational research. Its IUPAC name may be complex, but its implications for drug development pipelines are profound. Stakeholders across the life sciences sector are encouraged to monitor emerging studies on this compound, as they may hold the key to next-generation therapeutic breakthroughs.